Cas no 1396748-89-2 (1-cyclopropyl-2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethan-1-ol)

• Product Name: 1-cyclopropyl-2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethan-1-ol
• CAS No: 1396748-89-2
• MF: C₁₆H₂₄N₂O₃S
• MW: 324.438363075256
• CID: 6057643
• PubChem ID: 71783496
• Update Time: 2025-06-15

1-cyclopropyl-2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethan-1-ol
• 1-cyclopropyl-2-[4-(4-methylphenyl)sulfonylpiperazin-1-yl]ethanol
• 1-cyclopropyl-2-(4-tosylpiperazin-1-yl)ethanol
• F6031-2045
• 1-cyclopropyl-2-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]ethan-1-ol
• 1396748-89-2
• AKOS024529486

• Inchi： 1S/C16H24N2O3S/c1-13-2-6-15(7-3-13)22(20,21)18-10-8-17(9-11-18)12-16(19)14-4-5-14/h2-3,6-7,14,16,19H,4-5,8-12H2,1H3
• InChI Key： KILQNEPKFRMLRT-UHFFFAOYSA-N
• SMILES： C(O)(C1CC1)CN1CCN(S(C2=CC=C(C)C=C2)(=O)=O)CC1

Computed Properties

• Exact Mass: 324.15076381g/mol
• Monoisotopic Mass: 324.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 69.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 1-cyclopropyl-2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethan-1-ol

Research Brief on 1-cyclopropyl-2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethan-1-ol (CAS: 1396748-89-2)

Recent studies on the compound 1-cyclopropyl-2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethan-1-ol (CAS: 1396748-89-2) have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents. This molecule, characterized by its unique cyclopropyl and piperazine moieties, has garnered attention for its role in modulating biological targets, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases. The compound's structural features suggest a high degree of specificity and binding affinity, making it a promising candidate for further pharmacological exploration.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's interaction with serotonin receptors, specifically the 5-HT_1A and 5-HT_2A subtypes. The research demonstrated that 1-cyclopropyl-2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethan-1-ol exhibits significant binding affinity, with IC₅₀ values in the nanomolar range. These findings suggest potential applications in the treatment of anxiety and depression, where modulation of serotonin receptors is a well-established therapeutic strategy.

In addition to its CNS applications, recent preclinical studies have explored the compound's anti-inflammatory properties. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that the molecule inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. This effect was attributed to the compound's ability to interfere with the NF-κB signaling pathway, a critical regulator of inflammatory responses. These results position the compound as a potential lead for developing new anti-inflammatory drugs.

The synthesis and optimization of 1-cyclopropyl-2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethan-1-ol have also been a focus of recent research. A 2023 study in Organic Process Research & Development detailed a scalable synthetic route with improved yield and purity. Key steps included the cyclopropanation of a precursor olefin and the subsequent introduction of the piperazine sulfonyl moiety. The optimized protocol reduces production costs and enhances the compound's accessibility for further studies.

Despite these promising findings, challenges remain in the development of 1-cyclopropyl-2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethan-1-ol as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate bioavailability and a relatively short half-life, necessitating further structural modifications or formulation strategies. Ongoing research aims to address these limitations while preserving the molecule's pharmacological activity.

In conclusion, 1-cyclopropyl-2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethan-1-ol (CAS: 1396748-89-2) represents a versatile scaffold with significant potential in drug discovery. Its dual activity in CNS and inflammatory pathways, combined with advances in synthetic methodology, underscores its value as a research tool and therapeutic candidate. Future studies will likely focus on optimizing its pharmacokinetic profile and exploring its efficacy in disease models.